1-(4-Fluorophenyl)-1H-imidazole-2(3H)-thione
Overview
Description
1-(4-Fluorophenyl)-1H-imidazole-2(3H)-thione, also known as 4-Fluorophenyl imidazole-2-thione, is a heterocyclic compound containing both a phenyl and an imidazole ring. It is a member of the imidazole family, which is a class of organic compounds containing a six-member ring with two nitrogen atoms. This compound has a wide range of potential applications, including in scientific research, pharmaceuticals, and as a reagent in laboratory experiments.
Scientific Research Applications
Antibiotic Evaluation
The compound “1-(4-Fluorophenyl)-1H-imidazole-2(3H)-thione” has been used in the synthesis of novel chalcones, which have shown remarkable activities against various microbes . These synthesized chalcones have been found to possess significant zones of inhibitions relative to standard drugs used, indicating their potential as antibiotic agents .
Antifungal Activity
Imidazole-2-thione derivatives, which include “1-(4-Fluorophenyl)imidazoline-2-thione”, have been reported to exhibit antifungal activity . Metal complexes of heterocyclic thione ligands, including imidazole-2-thione, have shown antifungal properties .
Anticancer Activity
Fluorinated pyrazole compounds, which can be synthesized from “1-(4-Fluorophenyl)-1H-imidazole-2(3H)-thione”, have shown potential anti-cancer activity against breast cancer cell lines . The binding affinity of these synthesized compounds to human estrogen alpha receptor (ERα) was found to be close to 4-OHT, a native ligand .
Antioxidant Activity
Imidazole-2-thione derivatives have been reported to exhibit antioxidant activity . This suggests that “1-(4-Fluorophenyl)imidazoline-2-thione” could potentially be used in the development of antioxidant drugs .
Antihypertensive Activity
Imidazole-2-thione derivatives have also been reported to exhibit antihypertensive activities . This suggests a potential application of “1-(4-Fluorophenyl)imidazoline-2-thione” in the treatment of hypertension .
Anti-HIV Activity
Imidazolidine-2-thione derivatives, which include “1-(4-Fluorophenyl)imidazoline-2-thione”, have been reported to exhibit anti-HIV activity . This suggests a potential application of this compound in the treatment of HIV .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various targets such as neuroprotective and anti-inflammatory agents
Mode of Action
It’s worth noting that similar compounds have shown promising neuroprotective and anti-inflammatory properties . The molecular results revealed that these compounds could inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Biochemical Pathways
Related compounds have been found to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .
Pharmacokinetics
Similar compounds have been found to be metabolized by cyp1a2, cyp2c19, cyp2d6, and cyp3a4 .
Result of Action
Related compounds have shown promising neuroprotective and anti-inflammatory properties .
Action Environment
It’s worth noting that the efficacy of similar compounds can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific biological environment .
properties
IUPAC Name |
3-(4-fluorophenyl)-1H-imidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FN2S/c10-7-1-3-8(4-2-7)12-6-5-11-9(12)13/h1-6H,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWYZXHXGBADGGC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=CNC2=S)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10938522 |
Source
|
| Record name | 1-(4-Fluorophenyl)-1H-imidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10938522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorophenyl)-1H-imidazole-2(3H)-thione | |
CAS RN |
17452-07-2 |
Source
|
| Record name | 1-(4-Fluorophenyl)-1H-imidazole-2-thiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10938522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 17452-07-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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